2,2-dimethyl-5-nitro-2H-benzimidazole trihydrate
Overview
Description
Synthesis Analysis
The synthesis of benzimidazoles, including 2,2-dimethyl-5-nitro-2H-benzimidazole, can involve various methods such as one-pot procedures, copper-catalyzed reactions, and bioinspired catalysts .
Molecular Structure Analysis
The molecular structure of 2,2-dimethyl-5-nitro-2H-benzimidazole trihydrate consists of a benzimidazole core with two methyl groups and a nitro group. The trihydrate form indicates the presence of three water molecules associated with the compound .
Chemical Reactions Analysis
Research on chemical reactions involving this compound is ongoing. It is essential to explore its reactivity, functional group transformations, and potential applications .
Physical and Chemical Properties Analysis
Scientific Research Applications
Chemistry and Properties
2,2-Dimethyl-5-nitro-2H-benzimidazole trihydrate falls within the class of nitroimidazoles, compounds known for their diverse potential applications in medicinal chemistry. Nitroimidazoles, characterized by a nitro group attached to an imidazole ring, exhibit a wide range of biological activities due to their unique structural features. These compounds have been actively researched for their applications as anticancer, antimicrobial, antifungal, and antiparasitic agents. Their utility extends beyond therapeutic applications to include roles in diagnostics and as supramolecular building blocks. The nitro group in combination with the imidazole ring imparts these compounds with their distinctive biological and chemical properties, making them valuable in various scientific research domains (Li et al., 2018).
Medicinal Chemistry and Drug Design
In the realm of medicinal chemistry, nitroimidazole-based compounds, including derivatives of 2,2-dimethyl-5-nitro-2H-benzimidazole, have been a focal point due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, anticancer, antidiabetic, anti-inflammatory, anti-HIV, and antiparasitic properties. The structural versatility of nitroimidazoles allows for the synthesis of numerous derivatives, each with potential therapeutic applications. The key to their activity lies in the ability to modify the core structure, enabling the targeting of a wide array of biological pathways and mechanisms (Patel et al., 2020).
Antitumor Activity
The antitumor potential of nitroimidazole derivatives, including benzimidazole and imidazole analogs, is well-documented. These compounds exhibit activity against various cancer types through mechanisms such as DNA interaction, enzyme inhibition, and disruption of cellular processes. The research in this area aims to identify novel antitumor agents with improved efficacy and reduced toxicity, highlighting the importance of the nitroimidazole scaffold in the development of anticancer therapeutics (Iradyan et al., 2009).
Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-5-nitro-2H-benzimidazole trihydrate involves the nitration of 2,2-dimethyl-1H-benzimidazole followed by the addition of water to form the trihydrate.", "Starting Materials": [ "2,2-dimethyl-1H-benzimidazole", "Nitric acid", "Sulfuric acid", "Water" ], "Reaction": [ "Add 2,2-dimethyl-1H-benzimidazole to a mixture of nitric acid and sulfuric acid at a temperature of 0-5°C.", "Stir the mixture for 2-3 hours at the same temperature.", "Pour the reaction mixture into ice-cold water and filter the resulting solid.", "Wash the solid with water and dry it to obtain 2,2-dimethyl-5-nitro-2H-benzimidazole.", "Add water to 2,2-dimethyl-5-nitro-2H-benzimidazole and stir until the solid dissolves completely.", "Allow the solution to stand at room temperature to form 2,2-dimethyl-5-nitro-2H-benzimidazole trihydrate.", "Filter the solid and dry it to obtain the final product." ] } | |
CAS No. |
306935-58-0 |
Molecular Formula |
C9H11N3O3 |
Molecular Weight |
209.20 g/mol |
IUPAC Name |
2,2-dimethyl-5-nitrobenzimidazole;hydrate |
InChI |
InChI=1S/C9H9N3O2.H2O/c1-9(2)10-7-4-3-6(12(13)14)5-8(7)11-9;/h3-5H,1-2H3;1H2 |
InChI Key |
FKNKWBPMSONJSO-UHFFFAOYSA-N |
SMILES |
CC1(N=C2C=CC(=CC2=N1)[N+](=O)[O-])C.O.O.O |
Canonical SMILES |
CC1(N=C2C=CC(=CC2=N1)[N+](=O)[O-])C.O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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